Cas no 90735-21-0 (2-Furanoctanoic acid, 5-hexyltetrahydro-3-oxo-, methyl ester)

• Product Name: 2-Furanoctanoic acid, 5-hexyltetrahydro-3-oxo-, methyl ester
• CAS No: 90735-21-0
• MF: C₁₉H₃₄O₄
• MW: 326.470866680145
• CID: 749699
• PubChem ID: 54411780
• Update Time: 2025-04-19

2-Furanoctanoic acid, 5-hexyltetrahydro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furanoctanoic acid, 5-hexyltetrahydro-3-oxo-, methyl ester
• methyl 8-(5-hexyl-3-oxooxolan-2-yl)octanoate
• SCHEMBL11048458
• 90735-21-0
• DTXSID30711152

• Inchi： 1S/C19H34O4/c1-3-4-5-9-12-16-15-17(20)18(23-16)13-10-7-6-8-11-14-19(21)22-2/h16,18H,3-15H2,1-2H3
• InChI Key： VUQHRBADBUYGSB-UHFFFAOYSA-N
• SMILES： O1C(C(CC1CCCCCC)=O)CCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 326.24570956g/mol
• Monoisotopic Mass: 326.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 52.6Ų